![molecular formula C20H21N7O6-2 B092511 5-Methyl-5,6-dihydropteroylglutamic acid CAS No. 15623-13-9](/img/structure/B92511.png)
5-Methyl-5,6-dihydropteroylglutamic acid
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Overview
Description
5-Methyl-5,6-dihydropteroylglutamic acid, also known as 5-MTHF, is a biologically active form of folate. Folate is a B-vitamin that is essential for many biological processes, including DNA synthesis, repair, and methylation. 5-MTHF plays a crucial role in these processes, and its deficiency has been linked to various health issues, including neural tube defects, anemia, and cardiovascular disease.
Mechanism of Action
5-Methyl-5,6-dihydropteroylglutamic acid acts as a donor of a methyl group in various biological processes, including DNA methylation and synthesis, homocysteine metabolism, and neurotransmitter synthesis. DNA methylation is a crucial epigenetic mechanism that regulates gene expression and is essential for normal development and cellular function. This compound donates a methyl group to homocysteine, converting it to methionine, which is then used in the synthesis of S-adenosylmethionine (SAM), a universal methyl donor. SAM is required for the methylation of DNA, RNA, proteins, and lipids. This compound also plays a role in the synthesis of neurotransmitters, including serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
This compound deficiency has been associated with various health issues, including neural tube defects, anemia, and cardiovascular disease. Adequate intake of this compound has been shown to reduce the risk of these health issues. Moreover, this compound has been shown to have beneficial effects on cognitive function, mood, and immune function. This compound supplementation has also been explored as a potential therapeutic option for various diseases, including cancer, cardiovascular disease, and neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Methyl-5,6-dihydropteroylglutamic acid in lab experiments include its well-established role in various biological processes, its availability as a commercial product, and its stability. However, the limitations of using this compound in lab experiments include its cost, the potential for degradation during storage, and the need for proper handling and disposal.
Future Directions
For research on 5-Methyl-5,6-dihydropteroylglutamic acid include investigating its role in the prevention and treatment of various diseases, including cancer, cardiovascular disease, and neurological disorders. Moreover, further research is needed to explore the optimal dosages and delivery methods of this compound for therapeutic purposes. Additionally, research is needed to investigate the potential interactions between this compound and other dietary factors, including vitamin B12 and choline.
Synthesis Methods
5-Methyl-5,6-dihydropteroylglutamic acid can be synthesized from folic acid, which is the oxidized form of folate. Folic acid is reduced to dihydrofolic acid, which is then converted to tetrahydrofolic acid (THF) by the enzyme dihydrofolate reductase. THF is then converted to 5,10-methylene-THF, which is further converted to this compound by the enzyme methylenetetrahydrofolate reductase (MTHFR). MTHFR requires vitamin B2 (riboflavin) and vitamin B6 (pyridoxine) as cofactors for its activity.
Scientific Research Applications
5-Methyl-5,6-dihydropteroylglutamic acid has been extensively studied in various scientific fields, including biochemistry, genetics, and nutrition. It has been used as a tool to investigate the role of folate in DNA methylation and gene expression. This compound has also been used in the diagnosis and treatment of folate deficiency and related health conditions. Moreover, this compound has been explored as a potential therapeutic agent for various diseases, including cancer, cardiovascular disease, and neurological disorders.
properties
CAS RN |
15623-13-9 |
---|---|
Molecular Formula |
C20H21N7O6-2 |
Molecular Weight |
455.4 g/mol |
IUPAC Name |
(2S)-2-[[4-[(2-amino-7-methyl-4-oxo-7,8-dihydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioate |
InChI |
InChI=1S/C20H23N7O6/c1-9-13(24-15-16(23-9)26-20(21)27-18(15)31)8-22-11-4-2-10(3-5-11)17(30)25-12(19(32)33)6-7-14(28)29/h2-5,9,12,22H,6-8H2,1H3,(H,25,30)(H,28,29)(H,32,33)(H4,21,23,26,27,31)/p-2/t9?,12-/m0/s1 |
InChI Key |
FMNVDMRUKQPXQP-ACGXKRRESA-L |
Isomeric SMILES |
CC1C(=NC2=C(N1)NC(=NC2=O)N)CNC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)[O-])C(=O)[O-] |
SMILES |
CC1C(=NC2=C(N1)N=C(NC2=O)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-] |
Canonical SMILES |
CC1C(=NC2=C(N1)NC(=NC2=O)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-] |
synonyms |
5-methyl-5,6-dihydropteroylglutamic acid |
Origin of Product |
United States |
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